Cas no 2171167-73-8 ((2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid)

• Product Name: (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid
• CAS No: 2171167-73-8
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6052068
• PubChem ID: 165520836
• Update Time: 2025-07-01

(2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid
• EN300-1276244
• (2S)-2-amino-3-{1-[(oxan-4-yl)methyl]-1H-imidazol-4-yl}propanoic acid
• 2171167-73-8

• Inchi： 1S/C12H19N3O3/c13-11(12(16)17)5-10-7-15(8-14-10)6-9-1-3-18-4-2-9/h7-9,11H,1-6,13H2,(H,16,17)/t11-/m0/s1
• InChI Key： ZYCULLFIMIJWMN-NSHDSACASA-N
• SMILES： O1CCC(CN2C=NC(C[C@@H](C(=O)O)N)=C2)CC1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 90.4Ų

Additional information on (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid

Compound (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid: A Comprehensive Overview

Introduction to the Compound

The compound (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid with CAS No. 2171167-73-8 is a structurally complex organic molecule that has garnered attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique combination of functional groups, including an imidazole ring, a tetrahydropyran (oxane) moiety, and an amino acid backbone. The stereochemistry at the second carbon atom, denoted by the (2S) configuration, plays a critical role in determining its biological activity and pharmacokinetic properties.

Structural Features and Synthesis

The molecule's structure is notable for its imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. This ring is further substituted with a tetrahydropyran (oxane) methyl group, which introduces steric bulk and potentially enhances solubility or stability. The amino acid backbone, with its carboxylic acid and amino groups, suggests potential participation in peptide bond formation or interactions with biological systems.

The synthesis of this compound involves a multi-step process, typically starting from readily available starting materials such as aldehydes, ketones, and amino acids. Key steps include condensation reactions, ring-closing reactions, and stereochemical control to achieve the desired configuration at the chiral center. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for constructing the (2S) configuration, which is crucial for its biological activity.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound as a bioactive agent with applications in drug discovery. The imidazole ring is known to exhibit antimicrobial properties, while the tetrahydropyran group may contribute to membrane permeability or enzyme inhibition. The amino acid backbone further enhances its ability to interact with biological systems, making it a promising candidate for peptide-based therapeutics.

In vitro assays have demonstrated that this compound exhibits potent activity against various enzymes, including proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders. Additionally, its stereochemistry has been shown to influence its binding affinity to specific receptors, underscoring the importance of chirality in drug design.

Recent Research Findings

Recent research has focused on optimizing the synthesis of this compound to improve yield and stereochemical control. For instance, the use of chiral auxiliaries and catalytic asymmetric methods has been reported in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring related analogs with enhanced bioactivity.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction with target proteins. These studies reveal that the tetrahydropyran group plays a pivotal role in stabilizing key interactions, while the imidazole ring contributes to hydrogen bonding networks essential for binding affinity.

Future Directions and Potential Impact

The compound's unique structure and promising biological activity suggest that it could serve as a lead molecule for developing novel therapeutics. Current efforts are directed toward evaluating its efficacy in animal models of disease, particularly those involving neurodegenerative conditions such as Alzheimer's disease. Preliminary results indicate that it may modulate key pathways involved in amyloid-beta aggregation, offering hope for future treatments.

In addition to therapeutic applications, this compound holds potential in other areas such as agrochemicals and diagnostics. Its ability to inhibit specific enzymes makes it a candidate for developing pesticides or diagnostic agents targeting pathogenic organisms.

Conclusion

In summary, (2S)-2-amino-3-{1-(oxan-4-yl)methyl-1H-imidazol-4-yl}propanoic acid (CAS No. 2171167-73) is a versatile compound with significant potential in various fields due to its unique structural features and bioactivity. Ongoing research continues to uncover new insights into its synthesis, mechanism of action, and therapeutic applications. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an increasingly important role in drug discovery and development.